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Compound of Interest

Compound Name: Dabigatran-13C-d3

Cat. No.: B15556129 Get Quote

Essential Safety and Handling Guide for Dabigatran-
13C-d3
This guide provides crucial safety and logistical information for the handling and disposal of

Dabigatran-13C-d3, a stable isotope-labeled potent pharmaceutical compound. Adherence to

these procedures is essential to ensure the safety of laboratory personnel and the integrity of

research.

1. Hazard Identification and Risk Assessment

Dabigatran-13C-d3 is classified with the following hazards according to the Globally

Harmonized System (GHS)[1]:

Acute Oral Toxicity: Harmful if swallowed[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

Given its nature as a potent pharmaceutical compound, exposure should be minimized. A

thorough risk assessment should be conducted before any handling of this material.
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2. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

The following table summarizes the required PPE.

PPE Category Item Specifications

Hand Protection Gloves

Double-gloving with nitrile

gloves is required. Change

gloves immediately if

contaminated.

Body Protection Lab Coat/Gown

A disposable, low-linting gown

(e.g., Tyvek®) should be worn

over laboratory clothing.

Eye Protection Safety Goggles

Chemical splash goggles are

mandatory to provide a seal

around the eyes.[2]

Respiratory Protection Respirator

For handling powder outside of

a containment system, a

NIOSH-approved N95 or

higher respirator is required.

For larger quantities or

potential for aerosolization, a

powered air-purifying respirator

(PAPR) is recommended.[2][3]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area.

3. Engineering Controls and Safe Handling Practices

To minimize exposure, all handling of Dabigatran-13C-d3 powder should be performed within

a certified chemical fume hood or a glove box.

Operational Plan: Step-by-Step Handling Procedure
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Preparation:

Designate a specific area for handling Dabigatran-13C-d3.

Ensure the chemical fume hood or glove box is functioning correctly.

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials) and PPE before

starting.

Prepare a waste container specifically for Dabigatran-13C-d3 contaminated materials.

Gowning and Gloving:

Don shoe covers, lab coat/gown, and the first pair of gloves before entering the

designated handling area.

Don safety goggles and respirator.

Don the second pair of gloves over the cuffs of the lab coat/gown.

Handling the Compound:

Perform all manipulations, including weighing and aliquoting, within the chemical fume

hood or glove box.

Use tools dedicated to this compound to avoid cross-contamination.

Handle the compound gently to avoid creating dust.

Post-Handling:

Securely cap the primary container of Dabigatran-13C-d3.

Decontaminate all surfaces of the handling area.

Remove outer gloves and dispose of them in the designated waste container.

Remove lab coat/gown, shoe covers, and inner gloves, disposing of them in the

designated waste container.
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Wash hands thoroughly with soap and water.

4. Disposal Plan

As Dabigatran-13C-d3 contains stable isotopes, it is not considered radioactive waste.

However, due to its chemical hazards, it must be disposed of as hazardous chemical waste.

Disposal Procedure:

Segregation:

All waste contaminated with Dabigatran-13C-d3 (e.g., gloves, weighing paper, pipette

tips, empty vials) must be collected in a dedicated, clearly labeled hazardous waste

container.

Do not mix this waste with other waste streams.

Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name

"Dabigatran-13C-d3," and the associated hazard symbols (e.g., irritant, harmful).

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company,

following all institutional and local regulations.

5. Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including a respirator. Cover the spill with an

absorbent material. Collect the material into a

sealed container for hazardous waste disposal.

Decontaminate the spill area.

Experimental Workflow
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Workflow for Handling Dabigatran-13C-d3

Designate Handling Area

Assemble Equipment & PPE
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Don PPE

Segregate Waste

Weigh/Aliquot Compound

Secure Primary Container

Decontaminate Surfaces

Doff & Dispose PPE

Wash Hands

Label Waste Container

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dabigatran-13C-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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